Cas no 1807142-24-0 (Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1807142-24-0
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4948389
• Update Time: 2025-09-23

Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10ClF2NO3/c1-2-18-11(17)10-7(5-13)3-9(19-12(14)15)4-8(10)6-16/h3-4,12H,2,5H2,1H3
• InChI Key： PFPXIOWJTWCNNE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate (CAS No. 1807142-24-0)

Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate (CAS No. 1807142-24-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, plays a pivotal role in the synthesis of advanced molecules. Its molecular structure, which includes a chloromethyl moiety, offers versatile reactivity, making it a valuable building block for researchers exploring novel chemical entities.

In recent years, the demand for fluorinated compounds like Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation pharmaceuticals, particularly in oncology and CNS drug discovery. The incorporation of difluoromethoxy groups is a trending strategy to improve drug lipophilicity and membrane permeability, addressing key challenges in modern drug design.

From an agrochemical perspective, this compound's cyano and chloromethyl functionalities contribute to its potential as a precursor for herbicides and fungicides. With the global push toward sustainable agriculture, researchers are actively investigating halogenated benzoates for their efficacy in crop protection while minimizing environmental impact. The compound's structural features align with the industry's focus on green chemistry principles, as it enables targeted modifications to reduce off-target effects.

The synthesis of Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate typically involves multi-step reactions, including esterification and halogenation processes. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity and structural integrity. Given the compound's sensitivity to moisture, proper storage conditions—such as anhydrous environments at controlled temperatures—are crucial to maintain its stability.

Emerging applications of this compound extend to materials science, where its aromatic core and electron-withdrawing groups are explored for organic electronic devices. The rise of flexible electronics and OLED technologies has spurred interest in such derivatives for their tunable optoelectronic properties. This interdisciplinary relevance underscores the compound's versatility beyond traditional chemical domains.

For researchers sourcing CAS 1807142-24-0, quality assurance is paramount. Reputable suppliers provide detailed COA (Certificate of Analysis) and MSDS documentation to ensure compliance with regulatory standards. As synthetic methodologies evolve, innovations like flow chemistry and catalytic fluorination are expected to streamline the production of this compound, further expanding its accessibility for industrial and academic applications.

Environmental and safety considerations are integral to handling Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate. While not classified as hazardous under standard protocols, proper PPE (personal protective equipment) and fume hoods are recommended during laboratory use. The compound's biodegradability and ecotoxicity profiles remain active areas of study, reflecting the broader scientific community's commitment to responsible innovation.

In summary, Ethyl 2-chloromethyl-6-cyano-4-(difluoromethoxy)benzoate represents a convergence of cutting-edge chemistry and practical utility. Its role in addressing contemporary challenges—from drug development to sustainable agriculture—positions it as a compound of enduring scientific and industrial significance.